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Abstract
L-Tyrosine, an essential amino acid crucial for protein synthesis and a precursor to key

neurotransmitters, exhibits poor solubility in aqueous solutions at neutral pH, posing a

significant challenge in cell culture and various biochemical applications.[1][2] L-Tyrosine
disodium salt, a highly water-soluble derivative, overcomes this limitation, making it an ideal

substitute for L-Tyrosine in the preparation of concentrated stock solutions for cell culture

media and other research purposes.[3][4][5][6] This document provides detailed application

notes and a protocol for the preparation of L-Tyrosine disodium salt stock solutions, ensuring

consistent and reliable results in your research endeavors.

Application Notes
L-Tyrosine disodium salt is a white to off-white crystalline powder that is readily soluble in

water.[7] Its enhanced solubility is due to its ionic nature, which facilitates interaction with water

molecules.[7] This characteristic makes it particularly suitable for applications requiring high

concentrations of L-Tyrosine, such as in fed-batch cell cultures for monoclonal antibody (mAb)

production, where an insufficient supply of L-Tyrosine can limit protein synthesis.

The use of L-Tyrosine disodium salt circumvents the need for dissolving L-Tyrosine at

extreme pH values (either below pH 2 or above pH 9) or in organic solvents like DMSO, which
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can introduce pH shock or toxicity to cell cultures. As a component in cell culture media, it

provides a vital nutrient for cell growth and productivity.[3][4]

Physicochemical Properties
A summary of the key physicochemical properties of L-Tyrosine disodium salt is presented in

Table 1.

Property Value References

Molecular Formula C₉H₉NO₃Na₂ (anhydrous) [7]

C₉H₉NO₃Na₂ • 2H₂O

(dihydrate)
[8]

Molecular Weight 225.15 g/mol (anhydrous) [9]

233.16 g/mol (anhydrous) [7]

261.19 g/mol (dihydrate) [8]

Appearance
White to off-white crystalline

powder
[7]

Solubility in Water
Readily soluble, approx. 100

mg/mL
[9][10]

Storage Temperature 2-8°C or Room Temperature [4][8][11]

Stability
Stable under dry, light-

protected conditions.
[7]

Hygroscopic; store in a tightly

closed container.

Note: The molecular weight can vary depending on the hydration state. Always refer to the

manufacturer's certificate of analysis for the specific batch.

Key Considerations for Use
Hygroscopicity: L-Tyrosine disodium salt is hygroscopic. It is crucial to store it in a tightly

sealed container in a dry environment to prevent moisture absorption, which can affect its
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stability and weighing accuracy.

pH: The pH of a solution of L-Tyrosine disodium salt dihydrate is typically between 10.5

and 12.0.[12] When adding it to cell culture media, consider the potential impact on the final

pH and buffer accordingly.

Sterilization: Stock solutions should be sterilized by filtration through a 0.22 µm filter before

being added to sterile cell culture media.[10]

Storage of Stock Solutions: It is recommended to prepare fresh aqueous solutions. If storage

is necessary, aliquot the sterile stock solution and store at -20°C for up to one month or

-80°C for up to six months to minimize degradation from repeated freeze-thaw cycles.[10]

For some applications, storing aqueous solutions for more than one day is not

recommended.[13]

Experimental Protocol: Preparation of a 100 mg/mL
(10% w/v) L-Tyrosine Disodium Salt Stock Solution
This protocol details the preparation of a high-concentration stock solution of L-Tyrosine
disodium salt.

Materials
L-Tyrosine disodium salt (anhydrous or dihydrate)

High-purity water (e.g., cell culture grade, Milli-Q®, or equivalent)

Sterile conical tubes or bottles

Sterile 0.22 µm syringe filter

Sterile syringes

Calibrated analytical balance

Sterile magnetic stir bar and stir plate (optional)

Laminar flow hood or biological safety cabinet
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Procedure
Preparation: Perform all steps under aseptic conditions in a laminar flow hood or biological

safety cabinet to ensure the sterility of the final stock solution.

Weighing: Accurately weigh the desired amount of L-Tyrosine disodium salt powder using

a calibrated analytical balance. For a 10 mL stock solution of 100 mg/mL, weigh 1.0 g of the

salt.

Dissolution:

Transfer the weighed powder into a sterile conical tube or bottle.

Add approximately 8 mL of high-purity water.

Gently swirl or use a sterile magnetic stir bar to facilitate dissolution. The salt should

dissolve readily in water.[7] If needed, brief sonication can be used to aid dissolution.[10]

Volume Adjustment: Once the powder is completely dissolved, add high-purity water to reach

the final desired volume (e.g., 10 mL).

Sterilization:

Draw the solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe.

Filter the solution into a sterile, labeled storage tube or bottle.

Storage:

For immediate use, the solution can be stored at 2-8°C.

For long-term storage, aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month or -80°C for up to six months.[10]
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Calculation of Molarity
To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Molarity (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

Refer to the manufacturer's specifications for the exact molecular weight of the L-Tyrosine
disodium salt being used.
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Workflow for Preparing L-Tyrosine Disodium Salt Stock Solution
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Caption: Workflow for preparing a sterile stock solution of L-Tyrosine disodium salt.
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Simplified Role of L-Tyrosine in Cellular Processes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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